Cas no 72364-90-0 (N-(3-bromo-6,7-dimethyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)acetamide)

• Product name: N-(3-bromo-6,7-dimethyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)acetamide
• CAS No: 72364-90-0
• MF: C₁₄H₁₂BrNO₃
• MW: 322.15398311615
• CID: 2626557
• PubChem ID: 246349

N-(3-bromo-6,7-dimethyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromo-6,7-dimethyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)acetamide
• 2-acetamido-3-bromo-6,7-dimethyl-1,4-naphthoquinone; N-(5-oxo-2,4,9-triazabicyclo[4.3.0]nona-3,7,10-trien-3-yl)acetamide; 2-acetamido-3,7-dihydropyrrolo< 2,3-d> pyrimidin-4-one;
• 2-Acetamido-3-bromo-6,7-dimethyl-1,4-naphthoquinone
• N-(3-Bromo-6,7-dimethyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)ethanimidic acid
• 93196-06-6
• NSC-59302
• DTXSID80918614
• VBAJRTDWZDJGGH-UHFFFAOYSA-N
• NSC59302
• SCHEMBL11341399
• NCIOpen2_007766
• 72364-90-0

• Inchi： InChI=1S/C14H12BrNO3/c1-6-4-9-10(5-7(6)2)14(19)12(16-8(3)17)11(15)13(9)18/h4-5H,1-3H3,(H,16,17)
• InChI Key： VBAJRTDWZDJGGH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 321.00006
• Monoisotopic Mass: 321.00006Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 63.24
• LogP: 2.81590